Cas no 2965-07-3 (3,4-Bis(trifluoromethyl)aniline)

• Product Name: 3,4-Bis(trifluoromethyl)aniline
• CAS No: 2965-07-3
• MF: C₈H₅F₆N
• MW: 229.122422933578
• MDL: MFCD01312619
• CID: 915627
• PubChem ID: 1548579
• Update Time: 2025-04-19

3,4-Bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)aniline
• 4-Amino-1,2-di(trifluoromethyl)benzene
• 3,4-bis-trifluoromethylaniline
• 3,4-ditrifluoromethylaniline
• HMS1406C17
• PS-7735
• Enamine_004285
• AB01317720-02
• SCHEMBL827884
• 3,4-bistrifluoromethyl-aniline
• Benzenamine, 3,4-bis(trifluoromethyl)-
• AKOS001073822
• 2965-07-3
• NCGC00322446-01
• 3,4-bistrifluoromethylaniline
• Z56862386
• DTXSID30364283
• 3,4-Bis-trifluoromethyl-phenylamine
• DB-330906
• A902058
• MFCD01312619
• SB77203

• MDL： MFCD01312619
• Inchi： 1S/C8H5F6N/c9-7(10,11)5-2-1-4(15)3-6(5)8(12,13)14/h1-3H,15H2
• InChI Key： PSDVFXQQNBDDJC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Exact Mass: 229.03300
• Monoisotopic Mass: 229.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 3

Experimental Properties

• Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 74 ºC (0.9 Torr)
• Flash Point: 83.5±18.0 ºC,
• Refractive Index: 1.432
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 26.02000
• LogP: 3.88760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes